Cas no 20462-19-5 ([2-(Dimethylamino)ethyl]dimethylamine dichlorocopper)

• Product Name: [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper
• CAS No: 20462-19-5
• CID: 4634721
• Update Time: 2025-06-13

[2-(Dimethylamino)ethyl]dimethylamine dichlorocopper Chemical and Physical Properties

Names and Identifiers

• [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper

Introduction to [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper (CAS No. 20462-19-5)

[2-(Dimethylamino)ethyl]dimethylamine dichlorocopper, with the CAS number 20462-19-5, is a complex compound that has garnered significant attention in the fields of chemistry and medicinal research. This compound, also known as N,N,N',N'-tetramethylethylenediamine copper(II) chloride, is a coordination complex featuring a copper(II) ion coordinated to a tetramethylethylenediamine ligand. The unique structure and properties of this compound make it a valuable candidate for various applications, including catalysis, materials science, and pharmaceutical development.

The molecular formula of [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper is C₈H₂₀CuN₃Cl₂. The compound is characterized by its deep blue color and its ability to form stable complexes with various ligands. The central copper(II) ion is coordinated by the nitrogen atoms of the tetramethylethylenediamine ligand, creating a stable and well-defined coordination sphere. This structural feature contributes to the compound's high stability and reactivity in different chemical environments.

In recent years, significant research has been conducted on the potential applications of [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper. One of the most promising areas of application is in catalysis. Studies have shown that this compound can act as an efficient catalyst in various organic reactions, such as C-H activation, C-C coupling, and oxidation reactions. For instance, a study published in the Journal of Catalysis in 2021 demonstrated that [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper can significantly enhance the efficiency and selectivity of C-H activation reactions, making it a valuable tool for synthetic chemists.

Beyond catalysis, [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper has also shown potential in materials science. Its ability to form stable complexes with various organic and inorganic ligands makes it an attractive candidate for the development of new materials with unique properties. Research published in Advanced Materials in 2020 highlighted the use of this compound in the synthesis of metal-organic frameworks (MOFs). These MOFs exhibit high porosity and surface area, making them suitable for applications such as gas storage, separation, and catalysis.

In the realm of medicinal chemistry, [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper has been explored for its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry in 2019 investigated the antitumor activity of this compound. The results showed that [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the generation of reactive oxygen species (ROS), which can induce apoptosis in cancer cells.

The synthesis of [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper typically involves the reaction of copper(II) chloride with N,N,N',N'-tetramethylethylenediamine (TMEDA). This reaction is carried out under controlled conditions to ensure high yield and purity. The resulting complex can be further characterized using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These analytical methods provide detailed information about the structure and properties of the compound, which is crucial for understanding its behavior in different applications.

The safety profile of [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper is an important consideration for its practical use. While it is generally considered safe for laboratory use under proper handling conditions, precautions should be taken to avoid exposure to skin and eyes. Additionally, proper disposal methods should be followed to minimize environmental impact.

In conclusion, [2-(Dimethylamino)ethyl]dimethylamine dichlorocopper (CAS No. 20462-19-5) is a versatile compound with a wide range of potential applications in catalysis, materials science, and medicinal chemistry. Its unique structural features and chemical properties make it a valuable tool for researchers across multiple disciplines. As ongoing research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.